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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of lithium chlorate (LiClOs) and lithium
perchlorate (LiClO4) as oxidizing agents. The following sections detail their key performance
characteristics, thermal decomposition pathways, and relevant experimental protocols to assist
researchers in selecting the appropriate oxidizer for their specific applications.

Quantitative Performance Comparison

A summary of the key physical and performance characteristics of lithium chlorate and lithium
perchlorate is presented in the table below. This data has been compiled from various scientific
sources to provide a direct comparison.
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Lithium Perchlorate

Property Lithium Chlorate (LiClOs3) )
(LiClO4)
Molar Mass 90.39 g/mol 106.39 g/mol
Density 2.29 g/cm? 2.43 g/lcm?
Melting Point 127.6 - 129 °C 236 °C
Decomposition Temperature ~270 °C (Decomposes) ~400 °C
Oxygen Balance (to LiCl) +42.5% +60.1%
Oxygen Content (by weight) 53.1% 60.1%][1]
Up to 233s (with 15%
Specific Impulse (Theoretical) Data not readily available aluminum in a PVA-based

propellant)[2]

Thermal Decomposition Mechanisms

The thermal decomposition of these oxidizers is a critical factor in their application, particularly
in energetic materials. The pathways differ significantly, influencing their stability and the
byproducts of their reactions.

Lithium Chlorate Decomposition

The thermal decomposition of lithium chlorate is a direct process, yielding lithium chloride and
oxygen gas. This reaction is a key source of its oxidizing power.
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Lithium Chlorate (LiClO3)

Heat (>270°C)

Lithium Chloride (LiCl) Oxygen (02)

Lithium Perchlorate (LiClOa)

4
Lithium Chlorate (LiClO3)

Heat

Lithium Chloride (LiClI) Oxygen (02)
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Data Analysis

Propellant Preparation Performance Testing .
i~ Determine Burn Rate

Mix Oxidizer, Fuel (e.g., HTPB), and Additives —#- Cast Propellant into Molds —#- Cure Propellant at Elevated Temperature —#- Static Fire Test in a Rocket Motor —# Measure Thrust and Burn Time

—
Calculate Specific Impulse (Isp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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